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Compound of Interest

Compound Name: DCPD

Cat. No.: B7800370

For Researchers, Scientists, and Drug Development Professionals: A Comprehensive Guide to
the Safe Handling, Personal Protective Equipment, and Disposal of Dicyclopentadiene
(DCPD).

Dicyclopentadiene (DCPD) is a common chemical intermediate with a broad range of
applications, including in the production of resins, inks, adhesives, and paints.[1] However, its
utility is matched by its hazardous properties, necessitating strict adherence to safety protocols
to mitigate risks in a laboratory setting. This guide provides essential, immediate safety and
logistical information, including operational and disposal plans, to ensure the well-being of all
personnel handling this compound.

Health and Safety Information

DCPD is classified as a hazardous substance with multiple routes of exposure and potential
health effects. It is a colorless, waxy solid or liquid with a distinct camphor-like odor.[1] The
primary hazards associated with DCPD include:

o Flammability: DCPD is a flammable liquid and vapor.[2] It should be stored and handled
away from heat, sparks, and open flames.[1]

e Health Hazards: It is harmful if swallowed or inhaled and can cause irritation to the skin,
eyes, and respiratory tract.[1]
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o Reactivity: DCPD can form explosive peroxides upon prolonged exposure to air and may
polymerize if heated for extended periods or contaminated.[2]

Physical and Chemical Properties

A thorough understanding of the physical and chemical properties of DCPD is fundamental to
its safe handling.

Property Value

CAS Number 77-73-6
Molecular Formula CioH12
Molecular Weight 132.2 g/mol

Colorless, waxy solid or liquid with a camphor-
Appearance

like odor[1]
Boiling Point 172°C (342°F)
Melting/Freezing Point 33.6°C (92.5°F)
Flash Point 32.2°C (90°F)
Vapor Pressure 1.4 mmHg at 20°C
Specific Gravity 0.98
Solubility in Water Insoluble

Exposure Limits

Adherence to established occupational exposure limits is critical to prevent adverse health
effects.
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Organization Exposure Limit

OSHA (PEL) 5 ppm (30 mg/m3) - 8-hour TWA
NIOSH (REL) 5 ppm (30 mg/m3) - 10-hour TWA
ACGIH (TLV) 0.5 ppm - 8-hour TWA; 1 ppm - STEL
CAL/OSHA (PEL) 5 ppm (30 mg/m3) - 8-hour TWA

TWA: Time-Weighted Average; STEL: Short-Term Exposure Limit

Personal Protective Equipment (PPE)

A comprehensive PPE plan is the first line of defense for personnel handling DCPD. The
following PPE is mandatory:

o Eye Protection: Chemical safety goggles are required at all times. Contact lenses should not
be worn when handling DCPD.[2]

+ Hand Protection: Chemical-resistant gloves are essential. Neoprene or nitrile rubber gloves
are recommended.[2] It is crucial to consult the glove manufacturer's chemical resistance
data for specific breakthrough times and to change gloves immediately if they come into
contact with DCPD.

» Skin and Body Protection: A flame-retardant lab coat or chemical-resistant apron worn over
long-sleeved clothing and closed-toe shoes is required. In situations with a risk of splashing,
a full chemical-resistant suit may be necessary.[1]

» Respiratory Protection: All work with DCPD should be conducted in a certified chemical fume
hood to minimize inhalation exposure. If engineering controls are insufficient to maintain
exposure below permissible limits, a NIOSH-approved respirator with an organic vapor
cartridge is required.[2]

Safe Handling and Operational Workflow

A systematic approach to handling DCPD is crucial for maintaining a safe laboratory

environment.
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Caption: Step-by-step workflow for safely handling DCPD in a laboratory setting.
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Hierarchy of Controls

To effectively manage the risks associated with DCPD, a multi-layered approach based on the
hierarchy of controls should be implemented.

Hierarchy of Controls for DCPD

Substitution
(Not always feasible for specific research)

Click to download full resolution via product page

Caption: The hierarchy of controls for minimizing exposure to DCPD.

Disposal Plan

Proper disposal of DCPD and contaminated materials is a critical component of laboratory
safety and environmental responsibility.
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o Waste Segregation: All DCPD waste, including empty containers, contaminated gloves, and
other disposable materials, must be collected as hazardous waste. Do not mix with other
waste streams.

o Containerization: Use a designated, properly labeled, and sealed waste container that is
compatible with DCPD.

o Storage: Store the hazardous waste container in a designated Satellite Accumulation Area
(SAA) away from incompatible materials.

o Pickup and Disposal: Arrange for the pickup and disposal of hazardous waste through your
institution's Environmental Health and Safety (EHS) office. Never dispose of DCPD down the
drain or in the regular trash.

By adhering to these guidelines, researchers, scientists, and drug development professionals
can safely handle dicyclopentadiene, minimizing the risk of exposure and ensuring a secure
laboratory environment. Always consult your institution's specific safety protocols and the
Safety Data Sheet (SDS) for DCPD before commencing any work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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